Sodium thiophosphate hydrate

Specification

• CAS No.: 10489-48-2
• Molecular Formula: H2Na3O4PS
• Molecular Weight: 198.015
• IUPAC Name: trisodium;thiophosphate;hydrate
• Standard InChI: InChI=1S/3Na.H3O3PS.H2O/c;;;1-4(2,3)5;/h;;;(H3,1,2,3,5);1H2/q3*+1;;/p-3
• Standard InChI Key: VYYYFZBRAKXIPU-UHFFFAOYSA-K
• SMILES: O.[O-]P(=S)([O-])[O-].[Na+].[Na+].[Na+]

Introduction

Sodium thiophosphate hydrate, also known as sodium phosphorothioate hydrate, is a versatile inorganic compound with a wide range of applications. Its chemical formula is Na₃O₃PS, and it is commonly used in various fields including analytical chemistry, pharmaceuticals, water treatment, and gold extraction. This article aims to provide a comprehensive overview of sodium thiophosphate hydrate, including its properties, applications, and research findings.

Analytical Chemistry and Synthesis

Sodium thiophosphate hydrate is used as a titrant in iodometry and plays a role in the synthesis of diamine-CuCN complexes. It is also involved in the alkylation reaction to prepare Bunte salts, which are used in the synthesis of thioglycolic acid.

Pharmaceuticals

It acts as an anionic surfactant in pharmaceutical preparations to enhance dispersion and serves as an antidote to cyanide poisoning.

Water Treatment

This compound is utilized for dechlorination of tap water and maintaining chlorine levels in swimming pools and aquaria.

Gold Extraction

Sodium thiophosphate hydrate plays a significant role in gold extraction processes.

Research Findings

In analytical chemistry, sodium thiophosphate hydrate's use as a titrant underscores its importance in precise chemical analyses. Its application in pharmaceutical formulations as a surfactant and antidote further expands its utility.